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Compound of Interest

Compound Name: Risperidone-D6

Cat. No.: B1488236

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical applications of Risperidone-D6. Risperidone-D6 is the deuterated analog of
Risperidone, an atypical antipsychotic medication.[1][2] It serves as an essential internal
standard for the quantitative analysis of Risperidone in biological matrices and pharmaceutical
formulations, ensuring accuracy and precision in bioanalytical and pharmacokinetic studies.[3]

[4]

Core Chemical Properties

Risperidone-D6 shares a foundational structure with Risperidone but is distinguished by the
substitution of six hydrogen atoms with deuterium. This isotopic labeling results in a higher
molecular weight without significantly altering its chemical behavior, making it an ideal internal
standard for mass spectrometry-based assays.[3]
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Property Value Reference

3-(2-(4-(6-

Fluorobenzo[d]isoxazol-3-yl-7-
Chemeal Name d)piperidin-1-yl)ethyl)-2- e

(methyl-d3)-6,7,8,9-tetrahydro-

4H-pyrido[1,2-a]pyrimidin-4-

one-9,9-d2

9,9-dideuterio-3-[2-[4-(7-
deuterio-6-fluoro-1,2-
benzoxazol-3-yl)piperidin-1-

IUPAC Name yllethyl]-2- [6]
(trideuteriomethyl)-7,8-dihydro-
6H-pyrido[1,2-a]pyrimidin-4-

one

CAS Number 1225444-65-4 [3][5][6]
Molecular Formula C23H21D6FN4O2 [71[81I9]
Molecular Weight 416.52 g/mol [7119]
Appearance White to slightly beige powder [10]

Practically insoluble in water;
N freely soluble in methylene
Solubility i ] [10][11]
chloride; soluble in methanol

and 0.1 N HCI.

Chemical Structure

The molecular structure of Risperidone-D6 is identical to that of Risperidone, with the specific
placement of six deuterium atoms. These substitutions are located on the methyl group, the
pyrido[1,2-a]pyrimidin-4-one ring, and the benzoxazole ring.[5][6] This strategic placement
minimizes the potential for isotopic exchange during analytical procedures.
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Deuteration Sites

Trideuteriomethyl group (-CD3) Dideuterio on Pyrido-pyrimidine ring (C9-D2) Deuterio on Benzoxazole ring (C7-D)

{Risperidone—DG Structure\

Click to download full resolution via product page

Caption: Chemical structure of Risperidone-D6 with key deuteration sites highlighted.

Experimental Protocols and Analytical Applications

Risperidone-D6 is primarily utilized as an internal standard in chromatographic and mass
spectrometric methods for the quantification of Risperidone and its active metabolite, 9-
hydroxyrisperidone.[12][13] The use of a stable isotope-labeled standard like Risperidone-D6
is the gold standard for correcting variations in sample preparation and instrument response.[3]

Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique for determining the concentrations of
Risperidone and its metabolites in biological fluids such as plasma and serum.[12][14]
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Methodology:

Sample Preparation: A known concentration of Risperidone-D6 (internal standard) is added
to the biological sample (e.g., plasma). The analytes and the internal standard are then
extracted using techniques like solid-phase extraction (SPE) or liquid-liquid extraction to
remove interfering substances.[12]

Chromatographic Separation: The extracted sample is injected into a high-performance liquid
chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system.
Separation is typically achieved on a C18 reversed-phase column with a mobile phase
consisting of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer.[13]
[15]

Mass Spectrometric Detection: The eluent from the chromatography column is introduced
into a tandem mass spectrometer, usually equipped with an electrospray ionization (ESI)
source operating in positive ion mode. The instrument is set to monitor specific precursor-to-
product ion transitions for both Risperidone (e.g., m/z 411.3 - 191.1) and Risperidone-D6.
[14]

Quantification: The concentration of Risperidone in the original sample is determined by
calculating the ratio of the peak area of the analyte to the peak area of the internal standard
(Risperidone-D6) and comparing this ratio to a standard calibration curve.[13] The validated
concentration range for such methods can be as low as 0.100 ng/mL up to 250 ng/mL.[12]
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Caption: General workflow for the quantification of Risperidone using Risperidone-D6 in an
LC-MS/MS assay.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While primarily used as a standard in MS, the synthesis and characterization of Risperidone-
D6 itself rely on NMR spectroscopy to confirm the identity, purity, and precise location of the
deuterium labels.[16] TH-NMR and 3C-NMR spectra are compared against the non-deuterated
Risperidone standard to verify the successful isotopic labeling.[16][17] Researchers have also
used H and *°F NMR to study the motional dynamics and diffusion behavior of Risperidone.
[18]

Methodology:

o Sample Preparation: A small amount of the synthesized Risperidone-D6 is dissolved in a
deuterated solvent, such as DMSO-d6.[17][19]

» Data Acquisition: *H-NMR spectra are recorded. The absence or significant reduction of
proton signals at the specific deuterated positions, along with the characteristic shifts of the
remaining protons, confirms the structure.[17]

e Analysis: Comparison with the H-NMR spectrum of standard Risperidone allows for
unambiguous confirmation of deuteration. For example, the signal corresponding to the
methyl protons would be absent or greatly diminished in the Risperidone-D6 spectrum.

Conclusion

Risperidone-D6 is an indispensable tool in modern pharmaceutical analysis and drug
development. Its well-defined chemical structure and properties make it the preferred internal
standard for robust and reliable quantification of Risperidone in complex biological samples.
The detailed experimental protocols, particularly LC-MS/MS, underscore its critical role in
pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies, ultimately
contributing to the safe and effective use of Risperidone in clinical practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Risperidone-D6:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1488236#risperidone-d6-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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